Cas no 391229-05-3 (N-(2-methylpropyl)-2-(naphthalen-1-yloxy)acetamide)

• Product Name: N-(2-methylpropyl)-2-(naphthalen-1-yloxy)acetamide
• CAS No: 391229-05-3
• MF: C₁₆H₁₉NO₂
• MW: 257.327564477921
• CID: 5015511
• Update Time: 2025-05-23

N-(2-methylpropyl)-2-(naphthalen-1-yloxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-isobutyl-2-(1-naphthyloxy)acetamide
• N-(2-methylpropyl)-2-(naphthalen-1-yloxy)acetamide
• Oprea1_176768
• N-isobutyl-2-(naphthalen-1-yloxy)acetamide
• Z19768774

• Inchi： 1S/C16H19NO2/c1-12(2)10-17-16(18)11-19-15-9-5-7-13-6-3-4-8-14(13)15/h3-9,12H,10-11H2,1-2H3,(H,17,18)
• InChI Key： XKNLPSDHSMRFAF-UHFFFAOYSA-N
• SMILES： O(CC(NCC(C)C)=O)C1C=CC=C2C=CC=CC=12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 291
• XLogP3: 3.9
• Topological Polar Surface Area: 38.3

Additional information on N-(2-methylpropyl)-2-(naphthalen-1-yloxy)acetamide

N-(2-Methylpropyl)-2-(Naphthalen-1-Yloxy)Acetamide: A Comprehensive Overview

N-(2-Methylpropyl)-2-(Naphthalen-1-Yloxy)Acetamide, also known by its CAS registry number 391229-05-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into the chemical structure, synthesis, properties, and recent advancements related to this compound.

The molecular structure of N-(2-Methylpropyl)-2-(Naphthalen-1-Yloxy)Acetamide is characterized by a naphthoxy group attached to an acetamide moiety, with a 2-methylpropyl chain as the amide substituent. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable substrate for various chemical reactions. Recent studies have explored the synthesis of this compound through optimized routes, leveraging modern catalytic techniques to enhance yield and purity.

One of the most notable aspects of N-(2-Methylpropyl)-2-(Naphthalen-1-Yloxy)Acetamide is its role in medicinal chemistry. Researchers have investigated its potential as a lead compound for developing bioactive agents targeting specific biological pathways. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes, suggesting its potential in anti-inflammatory and anticancer therapies. These findings underscore the importance of further research into its pharmacokinetic and toxicological profiles.

From a synthetic perspective, the preparation of N-(2-Methylpropyl)-2-(Naphthalen-1-Yloxy)Acetamide involves a multi-step process that typically begins with the synthesis of the naphthoxy acetamide intermediate. Recent advancements in catalytic asymmetric synthesis have enabled the construction of this intermediate with high enantioselectivity, paving the way for the development of enantiomerically pure derivatives. Such derivatives are invaluable for studying stereochemical effects in biological systems.

In terms of physical properties, N-(2-Methylpropyl)-2-(Naphthalen-1-Yloxy)Acetamide exhibits a melting point of approximately 145°C and is sparingly soluble in common organic solvents. Its spectroscopic data, including UV-Vis and NMR spectra, have been thoroughly characterized, providing insights into its electronic transitions and molecular conformation. These properties are critical for understanding its behavior in various chemical environments and biological systems.

The application of computational chemistry tools has further enriched our understanding of N-(2-Methylpropyl)-2-(Naphthalen-1-Yloxy)Acetamide. Quantum mechanical calculations have been employed to study its electronic structure and reactivity, revealing key insights into its interaction with biomolecules. These computational studies complement experimental findings and provide a robust framework for rational drug design.

In conclusion, N-(2-Methylpropyl)-2-(Naphthalen-1-Yloxy)Acetamide stands as a promising compound with diverse applications in organic synthesis and pharmacology. Ongoing research continues to uncover new facets of its chemistry and biology, underscoring its significance in contemporary chemical research. As advancements in synthetic methodologies and computational tools continue to evolve, this compound is poised to play an even greater role in the development of novel therapeutic agents.